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Compound of Interest

Compound Name: 2,2-dimethylbutane

Cat. No.: B166423

Application Note
Introduction

2,2-Dimethylbutane, also known as neohexane, is a branched-chain alkane with the chemical
formula C6H14.[1][2] Its stable, well-defined structure and predictable chromatographic
behavior make it an ideal reference standard in gas chromatography (GC).[3][4] This
application note details the use of 2,2-dimethylbutane as a reference standard for the
gualitative and quantitative analysis of volatile organic compounds (VOCSs), particularly in the
petroleum industry and environmental monitoring.[5][6]

Physicochemical Properties

The utility of 2,2-dimethylbutane as a GC reference standard is underpinned by its distinct
physical and chemical properties. These properties influence its elution characteristics and
ensure its stability during analysis.
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Property

Value

Molecular Formula

C6H14[1]

Molecular Weight 86.18 g/mol [1][5]
CAS Number 75-83-2[1]

Boiling Point 49.7 - 50 °C[5]

Melting Point -100 °C[5]

Density 0.649 g/mL at 25 °CJ[5]

Vapor Pressure

5.35 psi (36.9 kPa) at 20 °C[5]

Flash Point

-48 °C (-54.4 °F)[3]

Solubility in Water

Insoluble[2]

Refractive Index

n20/D 1.369[5]

Applications in Gas Chromatography

2,2-Dimethylbutane serves several critical functions as a reference standard in GC:

o Retention Time and Retention Index Calibration: Due to its consistent elution time under

specific chromatographic conditions, 2,2-dimethylbutane is an excellent compound for

calibrating retention times. It is frequently used in the calculation of Kovats Retention Indices,

a system that helps in the identification of unknown compounds by normalizing retention

times relative to n-alkanes.[7][8]

o Peak Identification: In complex hydrocarbon mixtures, such as gasoline or environmental air

samples, the sharp, well-resolved peak of 2,2-dimethylbutane can be used as a landmark

for the relative identification of other components.[6]

o System Suitability Testing: The consistent response of 2,2-dimethylbutane can be used to

verify the performance of the GC system, including the column, injector, and detector, before

running a sequence of samples.
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e Quantitative Analysis: While less common than its use for identification, a certified standard
of 2,2-dimethylbutane can be used to create a calibration curve for the quantification of
other branched alkanes.[9]

Experimental Protocols

The following protocols are generalized methodologies for the use of 2,2-dimethylbutane as a
reference standard in gas chromatography. The specific parameters may need to be optimized
depending on the analytical goals and the sample matrix.

Protocol 1: Determination of Kovats Retention Index

This protocol outlines the steps to determine the Kovats Retention Index of a sample
component using 2,2-dimethylbutane as one of the reference n-alkanes.

Materials:

Gas chromatograph (GC) with a Flame lonization Detector (FID)

Capillary column (e.g., 100% Dimethylpolysiloxane or Alumina PLOT)

Helium or Hydrogen as carrier gas

2,2-Dimethylbutane standard (=298.0% purity)[5]

A series of n-alkane standards (e.g., C5 to C10)

Sample containing the unknown analyte(s)

Procedure:

» Standard Preparation: Prepare a mixture of n-alkanes, including 2,2-dimethylbutane, at a
suitable concentration in a volatile solvent (e.g., pentane or hexane).

e GC Conditions:

o Column: Varian CP-AI203/KCI, 50 m x 0.32 mm ID, 10 um film thickness[7]
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[e]

Injector Temperature: 250 °C

o

Detector Temperature: 300 °C

[¢]

Carrier Gas: Helium, with a constant flow rate of 2.0 mL/minute.[7]

[¢]

Temperature Program: Hold at O °C for 0.60 minutes, ramp at 6 °C/minute to 50 °C, then
ramp at 3 °C/minute to 200 °C, and hold for 4.07 minutes.[7]

o

Injection Volume: 1 pL (split or splitless, depending on concentration)

e Analysis:

o Inject the n-alkane standard mixture and record the retention times of each component,
including 2,2-dimethylbutane.

o Inject the sample containing the unknown analyte(s) under the same GC conditions and
record the retention times.

o Calculation of Kovats Index (1):
I =100 * [n + (N - n) * (log(tr(unknown)) - log(tr(n))) / (log(tr(N)) - log(tr(n)))]
Where:

o nis the carbon number of the n-alkane eluting before the unknown.

o

N is the carbon number of the n-alkane eluting after the unknown.

[e]

tr(unknown) is the retention time of the unknown compound.

o

tr(n) is the retention time of the n-alkane with carbon number n.

[¢]

tr(N) is the retention time of the n-alkane with carbon number N.
Kovats Retention Index Data for 2,2-Dimethylbutane

The Kovats Retention Index (KI) for 2,2-dimethylbutane varies depending on the stationary
phase of the GC column and the temperature conditions.
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Stationary Phase Temperature (°C) Kovats Index (1)

Alumina PLOT Programmed 577 £ 2[7]

100% Dimethylpolysiloxane Programmed 533 + 2[8]

OV-101 (non-polar) 40 535.6[1]

OV-101 (non-polar) 60 537.4[1]

Squalane 100 538[1]
Visualizations
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Caption: Workflow for GC analysis using a reference standard.
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Caption: Logical relationship for compound identification in GC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166423#2-2-dimethylbutane-as-a-reference-
standard-in-gas-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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